Cas no 2921730-06-3 (3,5-Dibromo-4'-methyl-[1,1'-biphenyl]-4-amine)

• Product Name: 3,5-Dibromo-4'-methyl-[1,1'-biphenyl]-4-amine
• CAS No: 2921730-06-3
• MF: C₁₃H₁₁Br₂N
• MW: 341.041141748428
• CID: 6796665
• PubChem ID: 171367721
• Update Time: 2025-05-20

3,5-Dibromo-4'-methyl-[1,1'-biphenyl]-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4'-methyl-[1,1'-biphenyl]-4-amine
• 2921730-06-3
• MFCD34818538

• Inchi： 1S/C13H11Br2N/c1-8-2-4-9(5-3-8)10-6-11(14)13(16)12(15)7-10/h2-7H,16H2,1H3
• InChI Key： OROOVHPPZIHKNR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1C=CC(C)=CC=1)Br)N

Computed Properties

• Exact Mass: 340.92378g/mol
• Monoisotopic Mass: 338.92582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26Ų

Additional information on 3,5-Dibromo-4'-methyl-[1,1'-biphenyl]-4-amine

3,5-Dibromo-4'-methyl-[1,1'-biphenyl]-4-amine: A Comprehensive Overview

The compound with CAS No 2921730-06-3, commonly referred to as 3,5-Dibromo-4'-methyl-[1,1'-biphenyl]-4-amine, is a highly specialized aromatic amine derivative that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The presence of bromine atoms at the 3 and 5 positions of the primary phenyl ring and a methyl group at the para position of the secondary phenyl ring introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3,5-Dibromo-4'-methyl-[1,1'-biphenyl]-4-amine. Researchers have employed palladium-catalyzed coupling reactions, such as the Suzuki-Miyaura reaction, to construct the biphenyl framework with high precision. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for its intended applications in advanced materials and pharmaceuticals.

The electronic properties of 3,5-Dibromo-4'-methyl-[1,1'-biphenyl]-4-amine have been extensively studied using computational chemistry techniques. The bromine atoms at the meta positions introduce electron-withdrawing effects, which significantly influence the molecule's reactivity and stability. This characteristic makes it an ideal candidate for use in light-emitting diodes (LEDs) and organic photovoltaic (OPV) devices. Recent studies have demonstrated that incorporating this compound into conjugated polymer systems can enhance charge transport properties and improve device efficiency.

In addition to its electronic properties, 3,5-Dibromo-4'-methyl-[1,1'-biphenyl]-4-amine exhibits unique thermal stability due to its rigid biphenyl structure. This attribute is particularly advantageous in high-performance materials that require resistance to thermal degradation under extreme conditions. For instance, researchers have explored its potential as a stabilizing agent in polymer composites used in aerospace applications.

The stereochemistry of 3,5-Dibromo-4'-methyl-[1,1'-biphenyl]-4-amine has also been a focal point of recent investigations. The spatial arrangement of substituents on the biphenyl system influences its interaction with other molecules in solution and solid-state environments. This understanding has facilitated its use as a chiral catalyst in asymmetric synthesis reactions, where precise control over molecular geometry is essential for achieving desired enantioselectivity.

Furthermore, 3,5-Dibromo-4'-methyl-[1,1'-biphenyl]-4-amine has shown promise in biomedical applications due to its ability to act as a ligand in metalloenzyme mimics. Its coordination properties enable it to bind metal ions selectively, making it a potential candidate for designing novel contrast agents in magnetic resonance imaging (MRI). Recent preclinical studies have highlighted its biocompatibility and efficacy in enhancing diagnostic imaging resolution without adverse side effects.

In conclusion, 3,5-Dibromo-4'-methyl-[1,1'-biphenyl]-4-amine (CAS No 2921730-06-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and chemical properties continue to drive innovative research efforts aimed at unlocking its full potential in advanced materials science and biotechnology.